Cas no 2227951-98-4 ((1S)-1-2-(methoxymethyl)oxan-2-ylethan-1-amine)

• Product Name: (1S)-1-2-(methoxymethyl)oxan-2-ylethan-1-amine
• CAS No: 2227951-98-4
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5838940
• PubChem ID: 165851947
• Update Time: 2023-12-28

(1S)-1-2-(methoxymethyl)oxan-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2-(methoxymethyl)oxan-2-ylethan-1-amine
• EN300-1736824
• 2227951-98-4
• (1S)-1-[2-(methoxymethyl)oxan-2-yl]ethan-1-amine

• Inchi： 1S/C9H19NO2/c1-8(10)9(7-11-2)5-3-4-6-12-9/h8H,3-7,10H2,1-2H3/t8-,9?/m0/s1
• InChI Key： RUPYNLQSZUZVFW-IENPIDJESA-N
• SMILES： O1CCCCC1(COC)[C@H](C)N

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.5Ų